(2S)-5-methyl-2-(4-methylphenyl)-N'-(5-methyl-1,3,4-thiadiazol-2-yl)-N-phenyl-2H-1,3,4-thiadiazole-3-carboximidamide

• Molecular Formula: C20H20N6S2
• Molecular Weight: 408.5 g/mol
• IUPAC Name: (2S)-5-methyl-2-(4-methylphenyl)-N//'-(5-methyl-1,3,4-thiadiazol-2-yl)-N-phenyl-2H-1,3,4-thiadiazole-3-carboximidamide
• InChI: InChI=1S/C20H20N6S2/c1-13-9-11-16(12-10-13)18-26(25-15(3)27-18)19(21-17-7-5-4-6-8-17)22-20-24-23-14(2)28-20/h4-12,18H,1-3H3,(H,21,22,24)/t18-/m0/s1
• InChI Key: BOQCHHZXLDJJBX-SFHVURJKSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)[C@H]2N(N=C(S2)C)/C(=N/C3=NN=C(S3)C)/NC4=CC=CC=C4
• SMILES: CC1=CC=C(C=C1)C2N(N=C(S2)C)C(=NC3=NN=C(S3)C)NC4=CC=CC=C4

Description

(2S)-5-methyl-2-(4-methylphenyl)-N'-(5-methyl-1,3,4-thiadiazol-2-yl)-N-phenyl-2H-1,3,4-thiadiazole-3-carboximidamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the class of 1,3,4-thiadiazoles, which have been found to possess various biological activities.

Mechanism of Action

The mechanism of action of (2S)-5-methyl-2-(4-methylphenyl)-N'-(5-methyl-1,3,4-thiadiazol-2-yl)-N-phenyl-2H-1,3,4-thiadiazole-3-carboximidamide is not fully understood. However, it has been suggested that this compound may exert its biological activities by inhibiting various enzymes and signaling pathways in cells.
Biochemical and Physiological Effects:
Studies have shown that (2S)-5-methyl-2-(4-methylphenyl)-N'-(5-methyl-1,3,4-thiadiazol-2-yl)-N-phenyl-2H-1,3,4-thiadiazole-3-carboximidamide can induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of various microorganisms, and scavenge free radicals in cells. These effects suggest that this compound may have potential applications in cancer therapy, antimicrobial therapy, and antioxidant therapy.

Advantages and Limitations for Lab Experiments

The advantages of using (2S)-5-methyl-2-(4-methylphenyl)-N'-(5-methyl-1,3,4-thiadiazol-2-yl)-N-phenyl-2H-1,3,4-thiadiazole-3-carboximidamide in lab experiments include its relatively low cost and ease of synthesis. However, the limitations of using this compound include its low solubility in water and its potential toxicity to cells at high concentrations.

Future Directions

There are several potential future directions for research on (2S)-5-methyl-2-(4-methylphenyl)-N'-(5-methyl-1,3,4-thiadiazol-2-yl)-N-phenyl-2H-1,3,4-thiadiazole-3-carboximidamide. These include:
1. Further studies on the mechanism of action of this compound to better understand its biological activities.
2. Development of more efficient synthesis methods to increase the yield and purity of the compound.
3. Evaluation of the potential applications of this compound in combination with other drugs or therapies.
4. Investigation of the potential toxic effects of this compound on cells and organisms.
5. Studies on the pharmacokinetics and pharmacodynamics of this compound to determine its efficacy and safety in vivo.

Synthesis Methods

The synthesis of (2S)-5-methyl-2-(4-methylphenyl)-N'-(5-methyl-1,3,4-thiadiazol-2-yl)-N-phenyl-2H-1,3,4-thiadiazole-3-carboximidamide involves the reaction of 4-methylbenzaldehyde with 5-methyl-1,3,4-thiadiazol-2-amine to form an intermediate compound. This intermediate is then reacted with N-phenyl-2H-1,3,4-thiadiazole-3-carboximidoyl chloride to yield the final product.

Scientific Research Applications

(2S)-5-methyl-2-(4-methylphenyl)-N'-(5-methyl-1,3,4-thiadiazol-2-yl)-N-phenyl-2H-1,3,4-thiadiazole-3-carboximidamide has been studied for its potential applications in scientific research. This compound has been found to possess various biological activities, including antitumor, antimicrobial, and antioxidant properties.